Cas no 10595-95-6 (N-Nitrosoethylmethylamine)

• Product Name: N-Nitrosoethylmethylamine
• CAS No: 10595-95-6
• MF: C₃H₈N₂O
• MW: 88.1084203720093
• MDL: MFCD00015802
• CID: 162370
• PubChem ID: 25418
• Update Time: 2025-11-02

N-Nitrosoethylmethylamine Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-methyl ethylamine
• Ethanamine,N-methyl-N-nitroso-
• N-Nitrosoethylmethyl
• N-Nitrosoethylmethylamine
• N-Nitrosomethylethylamine
• N-Nitrosomethylethylamine Solution
• N-NITROSO-METHYL-ETHYLAMINE
• N-Nitrosomethylethylamine2000µg
• NEMA
• N-Nitroso-N-methylethylamine
• Nmea
• N-Nitroso
• Methylaethylnitrosamin
• Ethylmethylnitrosamine
• Methylethylnitrosoamine
• Nitrosomethylethylamine
• METHYL ETHYL NITROSAMINE
• Nitrosoethylmethylamine.
• N,N-Methylethylnitrosamine
• N-Nitroso-methyl-ethylamine 100 microg/mL in Methanol
• N-Nitroso-methyl-ethylamine 1000 microg/mL in Methanol
• HSDB 5109
• NCGC00258298-01
• 1-Ethyl-1-methyl-2-oxohydrazine #
• N-Methyl-N-nitroso-ethamine
• InChI=1/C3H8N2O/c1-3-5(2)4-6/h3H2,1-2H3
• N-Ethyl-N-methylnitrosamine
• NS00000637
• N-NITROSOMETHYLETHYLAMINE [HSDB]
• N-Methyl-N-nitrosoethylamine
• Ethylamine, N-methyl-N-nitroso-
• N-ethyl-N-methylnitrous amide
• Z1198147516
• NCGC00248817-01
• CAS-10595-95-6
• Q27155899
• RTDCJKARQCRONF-UHFFFAOYSA-
• ethyl(methyl)nitrosoamine
• DTXSID6021036
• J-001510
• UNII-00RLM29Y3A
• 00RLM29Y3A
• N-NITROSOMETHYLETHYLAMINE [IARC]
• CHEBI:82360
• EN300-208578
• N-ethyl-N-methyl-N-nitrosoamine
• AKOS006283561
• C19281
• RTDCJKARQCRONF-UHFFFAOYSA-N
• N-ethyl-N-methyl-nitrous amide
• Tox21_200744
• CCRIS 3058
• 10595-95-6
• Ethanamine, N-methyl-N-nitroso-
• N-Methyl-N-nitrosoethanamine
• ethylnitrosomethylamine
• Methylaethylnitrosamin [German]
• Ethanamine, N-methyl-N-nitroso
• Nitrosoethylmethylamine
• N-Nitrosomethylethylamine (NMEA)
• Methylethylnitrosamine
• FT-0672957
• ETHYL-N-METHYLNITROSAMINE, N-
• DTXCID401036
• CHEMBL164852
• BRN 1742021
• DB-266519
• MEN
• N-methyl-N-nitroso-ethanamine

• MDL： MFCD00015802
• Inchi： 1S/C3H8N2O/c1-3-5(2)4-6/h3H2,1-2H3
• InChI Key： RTDCJKARQCRONF-UHFFFAOYSA-N
• SMILES： O=NN(C)CC

Computed Properties

• Exact Mass: 88.06370
• Monoisotopic Mass: 88.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.6

Experimental Properties

• Color/Form: Yellow liquid.
• Density: 0.9448 g/cm3 (18 ºC)
• Boiling Point: 170 ºC
• Flash Point: 47.2±18.7 ºC,
• Refractive Index: 1.4715 (estimate)
• Solubility: Soluble (134 g/l) (25 º C),
• PSA: 32.67000
• LogP: 0.61950

N-Nitrosoethylmethylamine Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 25-36/37/38-40
• Safety Instruction： 16-23-26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on N-Nitrosoethylmethylamine

Recent Advances in N-Nitrosoethylmethylamine (CAS 10595-95-6) Research: Implications for Chemical Carcinogenesis and Drug Development

N-Nitrosoethylmethylamine (NEMA, CAS 10595-95-6) continues to be a compound of significant interest in chemical carcinogenesis research and toxicological studies. As a potent alkylating agent and member of the N-nitrosamine family, recent studies have focused on its molecular mechanisms of action, metabolic pathways, and potential applications in preclinical models. This research brief synthesizes key findings from 2022-2024 literature, highlighting both the compound's carcinogenic properties and emerging utility in experimental oncology.

A 2023 study published in Chemical Research in Toxicology (DOI: 10.1021/acs.chemrestox.3c00018) employed advanced mass spectrometry techniques to characterize NEMA's DNA adduct formation patterns. The research team identified a novel ethyl-methyl crosslink adduct at the N⁷ position of guanine, which appears to be responsible for the compound's unique mutagenic signature. This finding provides crucial insights into structure-activity relationships among asymmetric N-nitrosamines.

In the field of metabolic activation, a breakthrough came from University of Toronto researchers (Nature Chemical Biology, 2023) who crystallized the human CYP2E1 enzyme bound to NEMA. The 2.1Å resolution structure revealed specific binding pocket interactions that explain NEMA's preferential metabolism by this cytochrome P450 isoform. This structural biology approach has enabled predictive modeling of NEMA metabolism in different tissue types.

Recent toxicogenomic analyses (Archives of Toxicology, 2024) have demonstrated that NEMA exposure induces a characteristic gene expression signature involving simultaneous activation of both p53-dependent apoptosis and NF-κB survival pathways. This paradoxical response may account for the compound's ability to both initiate and promote tumor growth in rodent models, making it particularly valuable for studying multistage carcinogenesis.

From a drug development perspective, NEMA has gained attention as a positive control in safety testing. The 2023 ICH M7(R2) guideline update specifically references NEMA (10595-95-6) as a benchmark compound for evaluating the sensitivity of in vitro mutagenicity assays. Several pharmaceutical companies have incorporated it into their genotoxicity screening batteries when developing nitrosamine risk mitigation strategies.

Emerging applications include the use of deuterated NEMA analogs (d₃-NEMA) as internal standards in LC-MS/MS methods for nitrosamine detection. A 2024 collaborative study between FDA and EMA laboratories validated this approach, achieving detection limits of 0.1 ppb in complex matrices - a significant advancement for monitoring nitrosamine impurities in pharmaceuticals.

Ongoing research at the National Cancer Institute is exploring structure-activity relationships through systematic modification of NEMA's alkyl groups. Preliminary results suggest that subtle changes in the ethyl:methyl ratio dramatically affect both metabolic activation kinetics and tissue specificity, potentially leading to more targeted carcinogen models.

The environmental fate of NEMA has also become a research priority following its detection in certain industrial wastewater streams. A 2024 Environmental Science & Technology publication demonstrated that advanced oxidation processes (AOPs) can effectively degrade NEMA, with ozone-based treatments achieving >99% elimination while minimizing hazardous byproduct formation.

In conclusion, recent studies on N-Nitrosoethylmethylamine (10595-95-6) have significantly advanced our understanding of nitrosamine biochemistry while expanding its utility as a research tool. These developments have important implications for both cancer research and pharmaceutical quality control, particularly in the era of increased regulatory scrutiny of nitrosamine impurities.